Cas no 2229573-63-9 (1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229573-63-9
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• CID: 6282723
• PubChem ID: 165839408
• Update Time: 2025-07-19

1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• EN300-1863324
• 2229573-63-9

• Inchi： 1S/C14H12N4O2/c1-17-13(14(19)20)7-12(16-17)10-8-15-18(9-10)11-5-3-2-4-6-11/h2-9H,1H3,(H,19,20)
• InChI Key： LZIIXMRQGFWJSL-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=NN(C3C=CC=CC=3)C=2)=NN1C)=O

Computed Properties

• Exact Mass: 268.09602564g/mol
• Monoisotopic Mass: 268.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid

1-Methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic Acid (CAS No. 2229573-63-9): A Comprehensive Overview

1-Methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229573-63-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid is composed of a pyrazole core substituted with a phenyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting various diseases, including cancer and inflammatory disorders.

In the realm of medicinal chemistry, the design and synthesis of compounds with enhanced biological activity and reduced toxicity are crucial. 1-Methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid has been synthesized using advanced organic synthesis techniques, ensuring high purity and structural integrity. The compound's stability under various conditions, such as pH and temperature, has been extensively studied to ensure its suitability for pharmaceutical applications.

One of the key areas of research involving 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is associated with numerous diseases, including arthritis, cardiovascular disease, and cancer. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid has demonstrated promising anticancer properties. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates. Research has indicated that this compound can selectively target cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. These effects are attributed to its ability to modulate signaling pathways involved in cell survival and growth.

The pharmacokinetic properties of 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid have also been investigated to assess its suitability for in vivo applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further preclinical and clinical evaluation. The compound's bioavailability and plasma stability are critical factors that influence its therapeutic efficacy.

In addition to its potential therapeutic applications, 1-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid has been explored for its use as a research tool in biochemical assays. Its unique structural features make it an excellent ligand for binding studies with various biomolecules, including proteins and enzymes. This property has facilitated the identification of novel protein targets and the elucidation of molecular mechanisms underlying various biological processes.

The safety profile of 1-methyl-3-(1-phenyl-1H-pyrazol-4-y l)-1H-pyrazole -5-carbox ylic acid is another important aspect that has been thoroughly evaluated. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for safe use in humans.

In conclusion, 1-methyl -3 -( 1 -phe n yl - 1 H -py raz ol - 4 - yl ) - 1 H -py raz ol e - 5 -car box yli c aci d (CAS No. 2229573 -63 -9) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play a significant role in the development of innovative treatments for various diseases.